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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506 Get Quote

For Immediate Release

This document provides detailed application notes and experimental protocols for the synthesis

of 5-methylheptanal, a valuable aldehyde in the fields of fragrance, flavor, and pharmaceutical

research. The following sections outline two primary synthetic methodologies: the oxidation of

5-methylheptan-1-ol and the hydroformylation of 4-methyl-1-hexene. These protocols are

intended for use by researchers, scientists, and drug development professionals.

Physicochemical Properties of 5-Methylheptanal
A summary of the key physicochemical properties of 5-methylheptanal is presented in the

table below for easy reference.
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Property Value

IUPAC Name 5-methylheptanal

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol [1]

CAS Number 75579-88-3

Appearance Colorless liquid (predicted)

Boiling Point Not specified

Solubility Soluble in organic solvents

Synthetic Protocols
Two effective methods for the synthesis of 5-methylheptanal are detailed below. The choice of

method may depend on the availability of starting materials, desired scale, and equipment.

Protocol 1: Oxidation of 5-Methylheptan-1-ol
This protocol describes the synthesis of 5-methylheptanal via the oxidation of the

corresponding primary alcohol, 5-methylheptan-1-ol. Several modern oxidation reagents can

be employed for this transformation, offering high selectivity and mild reaction conditions. The

Dess-Martin Periodinane (DMP) oxidation is highlighted here due to its efficiency and tolerance

of various functional groups.[2][3]

Reaction Scheme:

5-Methylheptan-1-ol

5-Methylheptanal

Dess-Martin Periodinane (DMP)
Dichloromethane (DCM)

Room Temperature
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Caption: Oxidation of 5-methylheptan-1-ol to 5-methylheptanal.

Experimental Protocol: Dess-Martin Periodinane (DMP)
Oxidation

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 5-methylheptan-1-ol (1.0 eq) in anhydrous dichloromethane

(DCM).

Reagent Addition: To the stirred solution at room temperature, add Dess-Martin Periodinane

(1.1 - 1.5 eq) portion-wise. The reaction is typically complete within 1-3 hours. Progress can

be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and quenched by

the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and sodium

thiosulfate (Na₂S₂O₃). Stir vigorously until the solid dissolves.

Extraction: Separate the organic layer, and extract the aqueous layer with diethyl ether.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The crude 5-methylheptanal can

be further purified by column chromatography on silica gel.

Alternative Oxidation Methods:
Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride

or trifluoroacetic anhydride at low temperatures (-78 °C), followed by the addition of a

hindered base like triethylamine.[4][5][6][7] It is a very mild and effective method for

preparing aldehydes.[4][6]

Pyridinium Chlorochromate (PCC) Oxidation: PCC is a milder alternative to other chromium-

based oxidants and can effectively oxidize primary alcohols to aldehydes in

dichloromethane.

Protocol 2: Hydroformylation of 4-Methyl-1-hexene
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Hydroformylation, also known as the oxo process, is a powerful industrial method for the

synthesis of aldehydes from alkenes.[8] This protocol outlines the rhodium-catalyzed

hydroformylation of 4-methyl-1-hexene to produce 5-methylheptanal. The reaction involves

the addition of a formyl group and a hydrogen atom across the double bond of the alkene.

Reaction Scheme:

4-Methyl-1-hexene

5-Methylheptanal

CO, H₂

Rh-catalyst (e.g., Rh(CO)₂(acac))
Ligand (e.g., PPh₃)

Solvent, Heat, Pressure

Click to download full resolution via product page

Caption: Hydroformylation of 4-methyl-1-hexene.

Experimental Protocol: Rhodium-Catalyzed
Hydroformylation

Catalyst Preparation: In a high-pressure reactor, the rhodium precursor (e.g.,

Rh(CO)₂(acac)) and a suitable phosphine ligand (e.g., triphenylphosphine) are dissolved in

an appropriate solvent (e.g., toluene).

Reaction Setup: The substrate, 4-methyl-1-hexene, is added to the reactor.

Reaction Conditions: The reactor is pressurized with a mixture of carbon monoxide (CO) and

hydrogen (H₂) (syngas), typically in a 1:1 ratio. The reaction is then heated to the desired

temperature (e.g., 80-120 °C) with vigorous stirring. The pressure is maintained throughout

the reaction.

Work-up and Purification: After the reaction is complete (monitored by GC analysis), the

reactor is cooled, and the excess gas is carefully vented. The solvent is removed under

reduced pressure, and the resulting crude product can be purified by distillation or column
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chromatography to yield 5-methylheptanal. The ratio of linear to branched aldehyde

products can be influenced by the choice of catalyst, ligand, and reaction conditions.

Data Presentation
Quantitative data for the synthesis of 5-methylheptanal via the described methods are

summarized below. Please note that yields are highly dependent on the specific reaction

conditions and purification methods.

Synthesis
Method

Starting
Material

Key Reagents Typical Yield Purity

DMP Oxidation
5-Methylheptan-

1-ol

Dess-Martin

Periodinane

>90% (literature

for similar

alcohols)

High, after

chromatography

Hydroformylation
4-Methyl-1-

hexene

CO, H₂, Rh-

catalyst

Variable

(dependent on

conditions)

Requires

purification

Experimental Workflow Visualization
The general workflow for the synthesis and purification of 5-methylheptanal is depicted below.
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Caption: General workflow for the synthesis of 5-methylheptanal.

Applications
5-Methylheptanal is a chiral aldehyde that finds applications in:
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Fragrance and Flavor Industry: As a component in the formulation of various scents and

tastes.

Pharmaceutical Synthesis: As a building block for the synthesis of more complex and

biologically active molecules. Its aldehyde functionality allows for a variety of subsequent

chemical transformations.

Research and Development: As a starting material or intermediate in the exploration of new

chemical entities.

This document is intended to provide a comprehensive guide for the synthesis of 5-
methylheptanal. Researchers should always adhere to standard laboratory safety procedures

and consult relevant safety data sheets (SDS) for all chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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